Cas no 1261446-55-2 (4-Amino-3,2'-bis(trifluoromethoxy)biphenyl)

• Product Name: 4-Amino-3,2'-bis(trifluoromethoxy)biphenyl
• CAS No: 1261446-55-2
• MF: C₁₄H₉F₆NO₂
• MW: 337.217184782028
• CID: 4997118
• Update Time: 2025-05-19

4-Amino-3,2'-bis(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,2'-bis(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H9F6NO2/c15-13(16,17)22-11-4-2-1-3-9(11)8-5-6-10(21)12(7-8)23-14(18,19)20/h1-7H,21H2
• InChI Key： LLKHIKBNSIHISX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=CC(=C(C=1)OC(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 386
• XLogP3: 5.2
• Topological Polar Surface Area: 44.5

Additional information on 4-Amino-3,2'-bis(trifluoromethoxy)biphenyl

Comprehensive Overview of 4-Amino-3,2'-bis(trifluoromethoxy)biphenyl (CAS No. 1261446-55-2)

4-Amino-3,2'-bis(trifluoromethoxy)biphenyl (CAS No. 1261446-55-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its unique biphenyl backbone and trifluoromethoxy substituents, offers a versatile platform for developing advanced small-molecule drugs and functional materials. Its molecular structure and electronic properties make it particularly valuable for applications requiring high stability and selective reactivity.

The growing interest in 4-Amino-3,2'-bis(trifluoromethoxy)biphenyl is driven by its potential role in drug discovery, especially in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors. Researchers are exploring its utility in designing next-generation therapeutics for conditions such as neurological disorders and metabolic diseases. Additionally, its fluorinated groups enhance lipophilicity and bioavailability, making it a promising candidate for medicinal chemistry applications.

In the realm of material science, 4-Amino-3,2'-bis(trifluoromethoxy)biphenyl is being investigated for its potential in organic electronics and photovoltaic devices. Its electron-withdrawing properties and aromatic stability contribute to improved charge transport and device performance. This aligns with the increasing demand for sustainable materials in renewable energy technologies, a topic of high relevance in today's eco-conscious market.

From a synthetic chemistry perspective, the compound's regioselective functionalization and scalable production methods are areas of active research. Innovations in catalysis and green chemistry are being applied to optimize its synthesis, reducing environmental impact while maintaining high yields. This resonates with the broader industry shift toward sustainable manufacturing practices, a key concern for regulatory compliance and corporate responsibility.

For researchers and industry professionals seeking high-purity 4-Amino-3,2'-bis(trifluoromethoxy)biphenyl, quality control and analytical characterization are critical. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure batch consistency and structural integrity. These measures are essential for meeting the stringent requirements of preclinical studies and industrial applications.

In summary, 4-Amino-3,2'-bis(trifluoromethoxy)biphenyl (CAS No. 1261446-55-2) represents a cutting-edge compound with multifaceted applications. Its relevance to drug development, advanced materials, and sustainable chemistry positions it as a valuable asset in modern scientific and industrial endeavors. As research progresses, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in healthcare and technology.